Cas no 1803836-25-0 (2-Methoxy-4-methylpyridine-6-acetonitrile)

• Product Name: 2-Methoxy-4-methylpyridine-6-acetonitrile
• CAS No: 1803836-25-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4907170
• Update Time: 2025-11-06

2-Methoxy-4-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-5-8(3-4-10)11-9(6-7)12-2/h5-6H,3H2,1-2H3
• InChI Key： RFOVYWYFIRSIFZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-4-methylpyridine-6-acetonitrile

2-Methoxy-4-methylpyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1803836-25-0, known as 2-Methoxy-4-methylpyridine-6-acetonitrile, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents at positions 2, 4, and 6. The methoxy group at position 2, the methyl group at position 4, and the acetonitrile group at position 6 create a molecule with diverse functional groups that offer potential for various applications.

Recent studies have highlighted the importance of heterocyclic compounds like pyridines in drug discovery and material synthesis. The presence of the acetonitrile group in this compound adds electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes it a promising candidate for use in coordinate covalent bonding applications, such as in the development of metal-organic frameworks (MOFs) or as a ligand in transition metal complexes.

One of the most intriguing aspects of 2-Methoxy-4-methylpyridine-6-acetonitrile is its potential in medicinal chemistry. The combination of a pyridine ring with electron-donating and electron-withdrawing groups can modulate the molecule's interaction with biological targets. For instance, the methoxy group can enhance solubility and bioavailability, while the methyl group may contribute to steric effects that influence binding affinity. Recent research has explored its role as a lead compound in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the importance of optimizing production processes for high-value chemicals like 2-Methoxy-4-methylpyridine-6-acetonitrile.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is crucial. Recent studies have investigated its biodegradability under various conditions, providing insights into its potential environmental impact. These findings are essential for ensuring sustainable practices in chemical manufacturing and use.

In conclusion, 2-Methoxy-4-methylpyridine-6-acetonitrile (CAS No. 1803836-25-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in fields ranging from organic synthesis to drug discovery. As new research continues to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.